Cas no 890093-92-2 (2-chloro-9-ethyl-9H-Purine)

• Product Name: 2-chloro-9-ethyl-9H-Purine
• CAS No: 890093-92-2
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 1120589
• PubChem ID: 7147174
• Update Time: 2025-05-22

2-chloro-9-ethyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9-ethyl-9H-Purine
• AKOS000320502
• EN300-7810327
• SCHEMBL5839419
• 890093-92-2
• 2-chloro-9-ethylpurine

• Inchi： 1S/C7H7ClN4/c1-2-12-4-10-5-3-9-7(8)11-6(5)12/h3-4H,2H2,1H3
• InChI Key： SNBCBHDLGLDGRF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)N(C=N2)CC

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 2-chloro-9-ethyl-9H-Purine

Recent Advances in the Study of 2-Chloro-9-ethyl-9H-Purine (CAS: 890093-92-2)

2-Chloro-9-ethyl-9H-Purine (CAS: 890093-92-2) is a purine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the synthesis of novel bioactive compounds, particularly in the context of kinase inhibition and anticancer therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, characterized by a chloro-substituted purine core and an ethyl group at the 9-position, makes it an attractive intermediate for the development of targeted therapies. Recent research has focused on optimizing its synthetic pathways to improve yield and purity, as well as investigating its mechanism of action in various biological systems. Advanced computational modeling and high-throughput screening techniques have been employed to elucidate its interactions with key cellular targets, such as protein kinases and nucleic acids.

One of the most promising areas of research involves the use of 2-Chloro-9-ethyl-9H-Purine as a precursor for the synthesis of adenosine receptor antagonists. Studies have demonstrated its efficacy in modulating adenosine signaling pathways, which play a critical role in inflammation, immune response, and cancer progression. In vitro and in vivo experiments have shown that derivatives of this compound exhibit potent inhibitory effects on specific adenosine receptor subtypes, suggesting potential applications in the treatment of inflammatory diseases and certain cancers.

Additionally, recent work has explored the compound's potential as a building block for the development of novel kinase inhibitors. Kinases are key regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. Researchers have synthesized a series of 2-Chloro-9-ethyl-9H-Purine derivatives and evaluated their inhibitory activity against a panel of kinases. Preliminary results indicate that certain derivatives exhibit selective inhibition of kinases involved in cell proliferation and survival, making them promising candidates for further preclinical development.

Another area of interest is the compound's role in nucleic acid chemistry. Due to its purine scaffold, 2-Chloro-9-ethyl-9H-Purine can serve as a precursor for the synthesis of modified nucleosides and nucleotides. These modifications can enhance the stability and binding affinity of oligonucleotides, which are widely used in gene therapy and diagnostic applications. Recent studies have reported the successful incorporation of this compound into oligonucleotide sequences, demonstrating its potential to improve the efficacy of antisense and siRNA-based therapies.

In conclusion, 2-Chloro-9-ethyl-9H-Purine (CAS: 890093-92-2) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its applications span from kinase inhibition to nucleic acid modification, highlighting its broad utility in drug discovery and development. Future research should focus on further optimizing its synthetic routes, exploring additional biological targets, and advancing promising derivatives into clinical trials. The continued investigation of this compound and its derivatives holds great promise for the development of novel therapeutics for a range of diseases.